Cas no 866138-52-5 (9-(2-Bromophenyl)-6,9-dihydro1,3dioxolo4,5-gfuro3,4-bquinolin-8(5H)-one)

• Product Name: 9-(2-Bromophenyl)-6,9-dihydro1,3dioxolo4,5-gfuro3,4-bquinolin-8(5H)-one
• CAS No: 866138-52-5
• CID: 4662841
• Update Time: 2025-07-09

9-(2-Bromophenyl)-6,9-dihydro1,3dioxolo4,5-gfuro3,4-bquinolin-8(5H)-one Chemical and Physical Properties

Names and Identifiers

• 9-(2-BROMOPHENYL)-6,9-DIHYDRO[1,3]DIOXOLO[4,5-G]FURO[3,4-B]QUINOLIN-8(5H)-ONE
• 9-(2-Bromophenyl)-6,9-dihydro1,3dioxolo4,5-gfuro3,4-bquinolin-8(5H)-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 9-(2-Bromophenyl)-6,9-dihydro1,3dioxolo4,5-gfuro3,4-bquinolin-8(5H)-one

Comprehensive Overview of 9-(2-Bromophenyl)-6,9-dihydro-1,3-dioxolo[4,5-g]furo[3,4-b]quinolin-8(5H)-one (CAS 866138-52-5): Structure, Applications, and Research Insights

The compound 9-(2-Bromophenyl)-6,9-dihydro-1,3-dioxolo[4,5-g]furo[3,4-b]quinolin-8(5H)-one (CAS 866138-52-5) is a structurally intricate heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique furoquinolinone core, coupled with a 2-bromophenyl substituent and a 1,3-dioxolo moiety, renders it a versatile scaffold for drug discovery and functional material design. Researchers are particularly intrigued by its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and bioimaging technologies.

In recent years, the scientific community has witnessed a surge in interest around heterocyclic compounds like 866138-52-5, driven by their diverse biological activities. The presence of both furo and quinolinone fragments in this molecule suggests possible interactions with enzyme active sites or DNA intercalation – mechanisms frequently explored in anticancer drug development. Computational studies using molecular docking techniques have predicted favorable binding affinities for certain protein targets, though experimental validation remains ongoing. This aligns with frequent search queries regarding "novel heterocyclic anticancer agents 2024" and "quinoline derivatives in drug discovery".

The 1,3-dioxolo group in CAS 866138-52-5 contributes to the compound's metabolic stability, a critical factor addressed in modern medicinal chemistry optimization strategies. Pharmaceutical researchers often search for "improving drug half-life through structural modification", making this aspect particularly relevant. Additionally, the bromine atom serves as a valuable handle for further cross-coupling reactions, enabling the synthesis of diverse analogs – a technique widely discussed in "late-stage functionalization approaches" literature.

From a materials science perspective, the conjugated π-system of 9-(2-Bromophenyl)-6,9-dihydro-1,3-dioxolo[4,5-g]furo[3,4-b]quinolin-8(5H)-one suggests potential applications in organic electronics. The compound's fluorescence properties (predicted from its structure) could position it as a candidate for OLED materials or sensing applications – topics frequently searched alongside "small molecule fluorophores 2024". Recent patents have highlighted similar structures for use in bioimaging probes, particularly for cellular tracking in immunological studies.

Synthetic routes to 866138-52-5 typically involve Pictet-Spengler cyclization or transition-metal catalyzed coupling strategies, reflecting current interests in "green chemistry approaches to heterocycles". The bromophenyl group allows for further diversification via Suzuki-Miyaura or Buchwald-Hartwig reactions, addressing the popular research question "how to modify complex heterocycles for SAR studies". Analytical characterization typically employs HPLC-MS and multinuclear NMR, with the latter being crucial for confirming the stereochemistry of the dihydroquinolinone moiety.

Ongoing investigations into CAS 866138-52-5 focus on its structure-activity relationships (SAR) across various biological targets. Preliminary studies suggest that the furo[3,4-b]quinolin-8(5H)-one core may interact with protein-protein interaction interfaces, a hot topic in drug discovery forums. Researchers querying "privileged structures in fragment-based drug design" will find this compound's architecture particularly instructive. The molecule's logP and polar surface area values (calculated) indicate potential blood-brain barrier permeability, making it relevant to neuropharmacology discussions.

In conclusion, 9-(2-Bromophenyl)-6,9-dihydro-1,3-dioxolo[4,5-g]furo[3,4-b]quinolin-8(5H)-one represents a fascinating case study in modern molecular design. Its structural features address multiple contemporary research needs, from targeted therapy development to advanced material engineering. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound and its derivatives will likely feature prominently in answers to search queries like "emerging heterocyclic scaffolds 2024-2025" and "multifunctional organic molecules for biomedical applications".